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Compound of Interest

Compound Name: H-Lys-glu-gly-OH

Cat. No.: B1336809

Essential Safety and Handling Guide for H-Lys-
Glu-Gly-OH

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the proper handling and disposal of the
tripeptide H-Lys-Glu-Gly-OH.

Compound Identification and Properties

A clear understanding of the compound's properties is the first step in safe handling.

Property Value
Molecular Formula C13H24N406[1][2]
Molecular Weight 332.35 g/mol [1][2]
Likely a white, odorless powder (based on
Appearance o
similar compounds)[3]
Solubility Expected to be soluble in water[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for H-Lys-Glu-Gly-OH was not identified, data from
similar peptide compounds suggest it is not classified as a hazardous substance.[4][5]
However, it is crucial to handle all laboratory chemicals with a degree of caution. The primary
risks associated with handling powdered chemicals include inhalation and contact with skin and
eyes.[3] Therefore, the following personal protective equipment is essential.

Operational Plan: Step-by-Step Handling Procedures

This section outlines the procedural, step-by-step guidance for the safe handling of H-Lys-Glu-
Gly-OH, from receipt to disposal.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[3]

2. Preparation and Handling:

o Before handling, ensure you are wearing the appropriate PPE: a lab coat, safety goggles,
and nitrile gloves.[6][7]

» Conduct all weighing and solution preparation in a designated area, such as a laboratory
hood or a well-ventilated space, to minimize inhalation of the powder.[3]

o Use a spatula or other appropriate tools to handle the solid material. Avoid creating dust.[3]
« If preparing a solution, slowly add the powder to the solvent to prevent splashing.
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1336809?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://cdn.gbiosciences.com/pdfs/msds/786-550_msds.pdf
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://www.benchchem.com/product/b1336809?utm_src=pdf-body
https://www.benchchem.com/product/b1336809?utm_src=pdf-body
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://m.youtube.com/watch?v=GjAD83B4JaY
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://cdn.gbiosciences.com/pdfs/msds/786-550_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[5]

« Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if
symptoms persist.[5]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.[8]
4. Spill Management:

o For small spills, carefully sweep or vacuum the solid material, avoiding dust generation.
Place the spilled material into a sealed container for disposal.

o Clean the spill area with a damp cloth.
5. Disposal Plan:

» Dispose of H-Lys-Glu-Gly-OH and any contaminated materials in accordance with local,
state, and federal regulations for non-hazardous chemical waste.

e Do not dispose of the compound down the drain unless permitted by local regulations.
Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of H-Lys-Glu-Gly-
OH.
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Caption: Workflow for the safe handling of H-Lys-Glu-Gly-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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